Cas no 1261484-22-3 ((2-Fluoro-2'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine)

• Product Name: (2-Fluoro-2'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine
• CAS No: 1261484-22-3
• MF: C₁₅H₁₃F₄NO
• MW: 299.263437986374
• CID: 4990619
• Update Time: 2025-05-20

(2-Fluoro-2'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-2'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine

• Inchi： 1S/C15H13F4NO/c1-20(2)12-8-5-7-11(14(12)16)10-6-3-4-9-13(10)21-15(17,18)19/h3-9H,1-2H3
• InChI Key： KJEDJFMKEIHMJX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC=C1C1C=CC=CC=1OC(F)(F)F)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 5
• Topological Polar Surface Area: 12.5

Additional information on (2-Fluoro-2'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine

Compound CAS No. 1261484-22-3: (2-Fluoro-2'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine

The compound (2-Fluoro-2'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine, identified by the CAS number 1261484-22-3, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with fluorine and trifluoromethoxy groups, along with a dimethylamine substituent. The combination of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and development. The presence of fluorine atoms in the biphenyl ring enhances the molecule's lipophilicity, which is a critical factor in determining drug bioavailability. Additionally, the trifluoromethoxy group contributes to increased electron-withdrawing effects, further modulating the electronic properties of the compound. These features make (2-Fluoro-2'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine a promising candidate for exploring novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In the realm of materials science, this compound has shown potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The biphenyl core provides structural rigidity, while the dimethylamine group introduces flexibility, creating a balance that is advantageous for electronic applications. Researchers have demonstrated that incorporating such molecules into polymer frameworks can significantly enhance charge transport properties, paving the way for more efficient electronic devices.

The synthesis of (2-Fluoro-2'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing substituents onto the aromatic ring and subsequent functionalization to introduce the dimethylamine group. Recent advancements in catalysis have enabled higher yields and improved selectivity in these reactions, making the synthesis more efficient and scalable.

From an environmental perspective, understanding the fate and behavior of this compound in various ecosystems is crucial. Studies have shown that fluorinated aromatic compounds can exhibit persistence in certain environments due to their strong carbon-fluorine bonds. However, ongoing research aims to develop biodegradation pathways or alternative synthesis routes that minimize environmental impact while maintaining the compound's desirable properties.

In conclusion, (2-Fluoro-2'-(trifluoromethoxy)biphenyl-3-yl)-dimethylamine represents a versatile molecule with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and functional groups continue to inspire innovative research directions, underscoring its importance in advancing modern chemistry.